Cas no 1164532-30-2 (N-(4-Chlorophenyl)-N-{2-[6-methyl-3-(methylsulfanyl)-1,2,4-triazin-5-yl]vinyl}amine)

• Product Name: N-(4-Chlorophenyl)-N-{2-[6-methyl-3-(methylsulfanyl)-1,2,4-triazin-5-yl]vinyl}amine
• CAS No: 1164532-30-2
• MF: C₁₃H₁₃ClN₄S
• MW: 292.787119626999
• CID: 5012985
• Update Time: 2023-08-24

N-(4-Chlorophenyl)-N-{2-[6-methyl-3-(methylsulfanyl)-1,2,4-triazin-5-yl]vinyl}amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-(2-(6-methyl-3-(methylsulfanyl)-1,2,4-triazin-5-yl)vinyl)aniline
• 4-chloro-N-[(E)-2-[6-methyl-3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethenyl]aniline
• N-(4-chlorophenyl)-N-{2-[6-methyl-3-(methylsulfanyl)-1,2,4-triazin-5-yl]vinyl}amine
• MLS000326130
• HMS2299K05
• SMR000170211
• (E)-4-chloro-N-(2-(6-methyl-3-(methylthio)-1,2,4-triazin-5-yl)vinyl)aniline
• N-(4-Chlorophenyl)-N-{2-[6-methyl-3-(methylsulfanyl)-1,2,4-triazin-5-yl]vinyl}amine

• Inchi： 1S/C13H13ClN4S/c1-9-12(16-13(19-2)18-17-9)7-8-15-11-5-3-10(14)4-6-11/h3-8,15H,1-2H3/b8-7+
• InChI Key： MNOJIDQPSDODIX-BQYQJAHWSA-N
• SMILES： ClC1C=CC(=CC=1)N/C=C/C1C(C)=NN=C(N=1)SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 3.1
• Topological Polar Surface Area: 76